![molecular formula C20H23N3O5S B2986368 N-[4-(aminosulfonyl)phenyl]-2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanamide CAS No. 1093390-59-0](/img/structure/B2986368.png)
N-[4-(aminosulfonyl)phenyl]-2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[4-(aminosulfonyl)phenyl]-2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanamide is a useful research compound. Its molecular formula is C20H23N3O5S and its molecular weight is 417.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
A study by Wang et al. (2015) presented the synthesis of N-phenylpyrazolyl aryl methanones derivatives, including arylsulfonyl moiety. These compounds exhibited promising herbicidal and insecticidal activities, indicating potential agricultural applications.
Catalytic Enantioselective Simmons–Smith Reaction
Research by Kawashima et al. (2016) explored the catalytic enantioselective Simmons–Smith reaction of a compound containing a disulfonamide moiety. This study contributes to the synthesis of compounds like (+)-AMMP, a candidate for anti-Alzheimer’s medication.
Applications in Proton-Exchange-Membrane Fuel Cells
Einsla et al. (2005) investigated sulfonated naphthalene dianhydride based polyimide copolymers, which included disulfonated diamines. These copolymers showed potential for use in fuel cell applications due to their properties like proton conductivity and water stability.
Asymmetric Synthesis of Vinyl Sulfones
The work by Evans et al. (2022) focused on asymmetric synthesis involving phenylsulfonyl moieties. The study is significant for creating compounds like K777, a cysteine protease inhibitor, hinting at therapeutic applications.
Antibodies for Sulfonamide Antibiotics
Adrián et al. (2009) developed antibodies for a range of sulfonamide antibiotics, leading to a highly sensitive ELISA for milk sample analysis. This indicates potential applications in food safety and quality control.
Drug Metabolism Studies
In the study by Zmijewski et al. (2006), a biaryl-bis-sulfonamide compound was investigated for its metabolism in preclinical species. The research provides insights into drug metabolism, useful in pharmacokinetics and drug development.
Metal-Free Oxidative Cascades
Tan et al. (2016) conducted a study on metal-free oxidative cascades involving N-(arylsulfonyl)acrylamides, creating butanamides with an all-carbon quaternary center. This has implications in organic synthesis and material science.
Phospholipase A2 Inhibitors
A study by Oinuma et al. (1991) synthesized benzenesulfonamides as potent inhibitors of membrane-bound phospholipase A2. These compounds showed potential as therapeutic agents for myocardial infarction.
Cytotoxicity Evaluation
Research by Apostol et al. (2019) focused on synthesizing organic compounds containing 4-(phenylsulfonyl)phenyl fragments. These compounds were evaluated for cytotoxicity, indicating potential medicinal applications.
Synthesis of (4S-Phenylpyrrolidin-2R-yl)methanol
Evans (2007) reported the synthesis of specific pyrrolidine derivatives from cyclic sulfonamide precursors. This research contributes to the field of organic chemistry and pharmaceutical synthesis.
Growth Hormone Secretagogue Analysis
Constanzer et al. (1997) developed a method for determining a growth hormone secretagogue in human plasma. This has applications in clinical pharmacology and drug monitoring.
Properties
IUPAC Name |
2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)-3-methyl-N-(4-sulfamoylphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O5S/c1-10(2)17(18(24)22-13-5-7-14(8-6-13)29(21,27)28)23-19(25)15-11-3-4-12(9-11)16(15)20(23)26/h3-8,10-12,15-17H,9H2,1-2H3,(H,22,24)(H2,21,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHHSSFOESLSQRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC1=CC=C(C=C1)S(=O)(=O)N)N2C(=O)C3C4CC(C3C2=O)C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.